Cas no 185147-97-1 ((10E,15Z)-9,12,13-trihydroxy-10,15-octadecadienoic acid)

• Product Name: (10E,15Z)-9,12,13-trihydroxy-10,15-octadecadienoic acid
• CAS No: 185147-97-1
• Molecular Formula: C₁₈H₃₂O₅
• Molecular Weight: 328.44368
• MDL: MFCD24849376
• CID: 2020287
• PubChem ID: 44559173

(10E,15Z)-9,12,13-trihydroxy-10,15-octadecadienoic acid Properties

Names and Identifiers

• (10E,15Z)-9,12,13-trihydroxy-10,15-octadecadienoic acid
• (9R,10E,12S,13S,15Z)-9,12,13-Trihydroxy-10,15-octadecadienoic acid
• 9,12,13-Trihydroxy-10,15-octadecadienoic acid
• 9,12,13-Trihydroxy-octadeca-trans-10,cis-15-dieno-saeure
• 9,12,13-Trihydroxy-trans-10,cis-15-octadecadiensaeure
• 9,12,13-trihydroxyoctadeca-10(E),15(Z)-dienoic acid
• 9,12,13-trihydroxy-10(e),15(z)-octadecadienoic acid
• 51146-90-8
• Q27163134
• Compound NP-000547
• 9,12,13-TRIHYDROXYOCTADECA-10,15-DIENOIC ACID
• (10e,15z)-9,12,13-trihydroxyoctadeca-10,15-dienoic acid
• CHEBI:91218
• CHEMBL469620
• AKOS040735503
• 185147-97-1
• NS00097245
• (10E,15Z)-9,12,13-trihydroxyoctadeca-10,15-dienoic acid, >=90% (LC/MS-ELSD)
• 95341-44-9
• SCHEMBL23827832
• KHA14797
• (10E,15Z)-9,12,13-Trihydroxy-10,15-octadecadienoic acid

• MDL： MFCD24849376
• InChIKey： MKYUCBXUUSZMQB-MKZMYESJSA-N
• Inchi： InChI=1S/C18H32O5/c1-2-3-7-11-16(20)17(21)14-13-15(19)10-8-5-4-6-9-12-18(22)23/h3,7,13-17,19-21H,2,4-6,8-12H2,1H3,(H,22,23)/b7-3-,14-13+
• SMILES： CCC=CCC(C(C=CC(CCCCCCCC(=O)O)O)O)O

Computed Properties

• Exact Mass: 328.22497412g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 14
• Monoisotopic Mass: 328.22497412g/mol
• Heavy Atom Count: 23
• Complexity: 351
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives